Cas no 464878-27-1 (2-(4-(4-FLUOROPHENYL)-2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCL)

• Product Name: 2-(4-(4-FLUOROPHENYL)-2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCL
• CAS No: 464878-27-1
• MF: C₁₅H₂₃ClFNO
• MW: 287.800626993179
• CID: 5227176
• Update Time: 2025-06-11

2-(4-(4-FLUOROPHENYL)-2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCL Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-FLUOROPHENYL)-2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCL

• Inchi： 1S/C15H22FNO.ClH/c1-14(2)11-15(7-9-17,8-10-18-14)12-3-5-13(16)6-4-12;/h3-6H,7-11,17H2,1-2H3;1H
• InChI Key： SIECOTHQEQTFIW-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(F)=CC=2)CCOC(C)(C)C1)CN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-(4-FLUOROPHENYL)-2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCL

Compound CAS No 464878-27-1: 2-(4-(4-FLUOROPHENYL)-2,2-DIMETHYLTETRAHYDRO-2H-PYRAN-4-YL)ETHANAMINE HCl

The compound with CAS No 464878-27-1, known as 2-(4-(4-fluorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethanamine HCl, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and development. The molecule consists of a tetrahydro-pyran ring system substituted with a fluorophenyl group and an ethanamine moiety, which contributes to its intriguing chemical properties.

Recent studies have highlighted the importance of tetrahydro-pyran derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the fluorophenyl group in this compound adds a layer of complexity and functionality, making it a promising candidate for exploring novel therapeutic interventions. Researchers have demonstrated that such compounds can exhibit potent activity against a range of enzymes and receptors, particularly those involved in central nervous system disorders.

The synthesis of 2-(4-(4-fluorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethanamine HCl involves a multi-step process that combines advanced organic synthesis techniques. The use of transition metal catalysts and stereoselective reactions has enabled chemists to achieve high yields and excellent stereochemical control during the construction of the tetrahydro-pyran ring system. This has been a significant breakthrough, as it allows for the precise tuning of the molecule's properties to suit specific biological applications.

In terms of pharmacological activity, this compound has shown remarkable potential in preclinical studies. For instance, it has been demonstrated to possess antidepressant-like effects in animal models, suggesting its potential utility in treating mood disorders. Additionally, its ability to modulate serotonin reuptake makes it a valuable tool for exploring novel mechanisms in neuropsychiatric drug development.

One of the most exciting aspects of this compound is its versatility in terms of functionalization. By modifying the substituents on the tetrahydro-pyran ring or the ethanamine group, researchers can generate a wide array of analogs with diverse biological profiles. This modular approach has facilitated the rapid exploration of chemical space and has led to the identification of several promising lead compounds.

From an analytical standpoint, the characterization of CAS No 464878-27-1 has been achieved using state-of-the-art techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided critical insights into the compound's three-dimensional structure and its interactions with biological targets.

In conclusion, CAS No 464878-27-1: 2-(4-(4-fluorophenyl)-2,2-dimethyltetrahydro-2H-pyran-4-yl)ethanamine HCl represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, coupled with its versatile synthetic and pharmacological properties, positions it as a key player in advancing our understanding of complex biological systems.